methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate

• IUPAC Name: methyl 4-[(E)-[3-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)propanoylhydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C16H18N4O4/c1-10-13(15(22)20-18-10)7-8-14(21)19-17-9-11-3-5-12(6-4-11)16(23)24-2/h3-6,9,13H,7-8H2,1-2H3,(H,19,21)(H,20,22)/b17-9+
• InChI Key: YBFFGYLLQJSVFA-RQZCQDPDSA-N
• Canonical SMILES: CC1=NNC(=O)C1CCC(=O)NN=CC2=CC=C(C=C2)C(=O)OC
• Isomeric SMILES: CC1=NNC(=O)C1CCC(=O)N/N=C/C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H18N4O4
• Molecular Weight: 330.34 g/mol

Description

Methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate is a complex organic compound with a molecular formula of C16H18N4O4. This compound features a pyrazole ring, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate typically involves the reaction of 3-methyl-5-oxo-4,5-dihydro-1H-pyrazole with propanoyl hydrazine, followed by the condensation with methyl 4-formylbenzoate. The reaction conditions often include the use of solvents like ethanol and catalysts to facilitate the reaction .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

Methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the hydrazone group to an amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield oxo derivatives, while reduction can produce amines .

Scientific Research Applications

Methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its bioactive pyrazole moiety.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate involves its interaction with specific molecular targets and pathways. The pyrazole ring is known to interact with various enzymes and receptors, potentially inhibiting or modulating their activity. This can lead to various biological effects, such as antimicrobial or anticancer activities .

Comparison with Similar Compounds

Similar Compounds

4-(3-Methyl-5-oxo-2-pyrazolin-1-yl)benzoic acid: Shares a similar pyrazole structure but with different functional groups.

2-Methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid phenylamide: Another compound with a similar pyrazole ring but different substituents.

Uniqueness

Methyl 4-((E)-{[3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)propanoyl]hydrazono}methyl)benzoate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its hydrazone linkage and benzoate ester make it particularly interesting for further research and development .